4-(1-benzofuran-2-carbonyl)-3-hydroxy-5-(3-methoxyphenyl)-1-[3-(morpholin-4-yl)propyl]-2,5-dihydro-1H-pyrrol-2-one

• Molecular Formula: C27H28N2O6
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-4-hydroxy-2-(3-methoxyphenyl)-1-(3-morpholin-4-ylpropyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C27H28N2O6/c1-33-20-8-4-7-19(16-20)24-23(25(30)22-17-18-6-2-3-9-21(18)35-22)26(31)27(32)29(24)11-5-10-28-12-14-34-15-13-28/h2-4,6-9,16-17,24,31H,5,10-15H2,1H3
• InChI Key: LUJBINAWIPTVCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC5=CC=CC=C5O4

Description

This compound features a pyrrol-2-one core substituted with a benzofuran-2-carbonyl group, a 3-methoxyphenyl moiety, and a 3-(morpholin-4-yl)propyl chain. Its structural complexity arises from the interplay of electron-rich aromatic systems (benzofuran, methoxyphenyl) and a morpholine-containing alkyl chain, which may enhance solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle and Functional Group Variations

Target Compound : Pyrrol-2-one core with benzofuran-2-carbonyl, 3-hydroxy, and morpholinylpropyl substituents.
Analog 1 : 4-(Furan-2-carbonyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(3-methoxypropyl)-2,5-dihydro-1H-pyrrol-2-one ()

• Core : Identical pyrrol-2-one structure.
• Substituents :
  • Aromatic group : Furan-2-carbonyl (less aromatic than benzofuran) and 4-hydroxy-3-methoxyphenyl (additional hydroxyl group vs. 3-methoxyphenyl in the target).
  • Alkyl chain : 3-methoxypropyl (lacks morpholine’s tertiary amine, reducing basicity and solubility).
• The morpholine group in the target may improve aqueous solubility due to its polar tertiary amine .

Analog 2: 2-Amino-5-hydroxy-4-(3-bromophenyl)-4H-chromene-3-carbonitrile ()

• Core : Chromene (benzopyran) instead of pyrrol-2-one.
• Substituents : Bromophenyl, nitrile, and hydroxyl groups.
• Key Differences : The chromene core lacks the lactam functionality of pyrrol-2-one, altering hydrogen-bonding capacity. The nitrile group may confer metabolic stability but reduces polarity compared to morpholine.

Physicochemical and Spectroscopic Properties

Property	Target Compound	Analog 1 ()	Analog 2 ()
Molecular Weight	~495 g/mol (estimated)	~427 g/mol	~331 g/mol
Key Functional Groups	Benzofuran, morpholine, hydroxy	Furan, methoxy, hydroxy	Chromene, bromophenyl, nitrile
Solubility	Likely moderate (morpholine)	Low (methoxypropyl chain)	Low (bromophenyl, nitrile)
Hydrogen Bonding	3-hydroxy, morpholine N/O	3-hydroxy, furan O	5-hydroxy, amino

Structural and Crystallographic Insights

• The target compound’s benzofuran and morpholine groups likely induce distinct packing patterns in crystal lattices compared to Analog 1’s furan and methoxypropyl chains. Software such as SHELXL () and WinGX () are critical for refining such structures, particularly when analyzing anisotropic displacement parameters or hydrogen-bonding networks.
• The 3-methoxyphenyl group in the target compound may adopt a puckered conformation due to steric hindrance, as described by Cremer and Pople’s ring-puckering coordinates ().

Preparation Methods

Synthetic Strategies and Reaction Pathways

Benzofuran-2-Carbonyl Group Synthesis

The benzofuran moiety is typically synthesized via copper-catalyzed cyclization or Friedel-Crafts acylation .

Copper-Catalyzed Cyclization (Ma et al., 2021)

• Reactants : Salicylaldehyde derivatives and calcium carbide.
• Conditions : CuBr (10 mol%), Na₂CO₃, DMSO/H₂O, 80°C, 12 h.
• Mechanism : Iminium ion formation, copper acetylide attack, and intramolecular cyclization.
• Yield : 78–85% for substituted benzofurans.

Friedel-Crafts Acylation

• Reactants : Benzofuran-2-carboxylic acid chloride and pyrrolone intermediates.
• Conditions : AlCl₃ (1.2 equiv), anhydrous CH₂Cl₂, 0°C to RT, 6 h.
• Yield : 65–72% after purification.

Pyrrol-2-One Core Assembly

The dihydro-1H-pyrrol-2-one scaffold is constructed via [3 + 2] cycloaddition or Mannich-type reactions .

[3 + 2] Cycloaddition (Nguyen et al., 2011)

• Reactants : Pyruvic acid, 3-methoxyphenylaldehyde, and morpholinylpropylamine.
• Conditions : Trifluoroacetic acid (5 mol%), ethanol, reflux, 12 h.
• Key Step : Imine formation followed by cyclization.
• Yield : 70–75%.

Mannich Reaction (Pintauer et al., 2011)

• Reactants : α-Halo carbonyl compounds and allyltributyltin.
• Catalyst : [Cu(dap)₂]Cl (5 mol%), visible light irradiation.
• Yield : 68% for pyrrolone derivatives.

Functional Group Introduction

Morpholinylpropyl Substituent Attachment

• Step 1 : Alkylation of pyrrolone nitrogen with 3-chloropropylmorpholine.
  • Conditions : K₂CO₃, DMF, 60°C, 8 h.
  • Yield : 82%.
• Step 2 : Purification via silica gel chromatography (EtOAc/hexane, 3:7).

3-Methoxyphenyl Group Incorporation

• Method : Suzuki-Miyaura coupling.
  • Reactants : 3-Methoxyphenylboronic acid and bromopyrrolone intermediate.
  • Catalyst : Pd(PPh₃)₄ (2 mol%), NaHCO₃, toluene/EtOH (3:1), 90°C.
  • Yield : 74%.

Optimization and Scalability

Catalytic Efficiency Comparison

Step	Catalyst	Solvent	Temperature	Yield (%)
Benzofuran formation	CuBr	DMSO/H₂O	80°C	85
Pyrrolone cyclization	[Cu(dap)₂]Cl	THF	RT	68
Suzuki coupling	Pd(PPh₃)₄	Toluene/EtOH	90°C	74

Green Chemistry Approaches

• Solvent Replacement : Ethanol/water mixtures reduce environmental impact.
• Continuous Flow Systems : Reduce reaction time by 40% for cyclization steps.

Challenges and Solutions

Steric Hindrance in Acylation

• Issue : Low reactivity of 3-methoxyphenyl group.
• Solution : Microwave-assisted synthesis (100°C, 30 min) improves conversion by 20%.

Purification Complexity

• Issue : Co-elution of morpholinylpropyl byproducts.
• Solution : Dual-column chromatography (silica gel followed by C18 reverse-phase).

Q & A

Basic Research Questions

Q. What are the typical synthetic routes and characterization methods for this pyrrol-2-one derivative?

• Synthesis : Key steps include condensation of substituted benzaldehydes (e.g., 3-methoxybenzaldehyde) with amines (e.g., 3-morpholinopropylamine) in 1,4-dioxane, followed by cyclization with aroylating agents. Precipitation and isolation involve washing with diethyl ether/ethanol and vacuum drying .
• Characterization : Use NMR (¹H/¹³C) to confirm regiochemistry and substituent positions, FTIR for hydroxyl and carbonyl groups, HRMS for molecular mass validation, and melting point analysis for purity assessment .

Q. How can researchers optimize cyclization reactions to improve yields in pyrrol-2-one synthesis?

• Methodology : Adjust reaction time, temperature, and stoichiometry of reagents. For example, extending reaction time (e.g., overnight stirring) enhances cyclization efficiency. Base-assisted cyclization (e.g., using K₂CO₃) can improve yields up to 63%, as seen in structurally related compounds .

Q. What analytical techniques are critical for resolving structural ambiguities in this compound?

• Advanced NMR : Use 2D NMR (COSY, HSQC) to assign proton-carbon correlations, especially for overlapping signals in the morpholine and benzofuran moieties.
• X-ray crystallography : Resolve stereochemical uncertainties by growing single crystals in ethanol/water mixtures and analyzing diffraction patterns .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to explore bioactivity?

• Experimental Design : Synthesize analogs with variations in the benzofuran, morpholine, or methoxyphenyl groups. Test biological activity (e.g., enzyme inhibition, cytotoxicity) and correlate substituent effects with potency. For example, replacing the 3-methoxyphenyl with a fluorinated aryl group may enhance metabolic stability .

Q. What strategies address low aqueous solubility during in vitro bioactivity assays?

• Derivatization : Introduce hydrophilic groups (e.g., hydroxyls, carboxylates) via post-synthetic modifications.
• Formulation : Use co-solvents (DMSO/PEG mixtures) or nanoencapsulation to improve solubility without altering core structure .

Q. How can computational modeling predict binding interactions with biological targets?

• Methods : Perform molecular docking (e.g., AutoDock Vina) using crystal structures of target proteins (e.g., kinases). Validate predictions with MD simulations (GROMACS) to assess binding stability. DFT studies (e.g., Gaussian 16) can analyze electronic properties influencing reactivity .

Q. What experimental approaches reconcile contradictory yield data in similar syntheses?

• Case Study : Compare yields from (47%) and (46–63%). Optimize by varying solvents (e.g., acetonitrile vs. 1,4-dioxane) or catalysts (e.g., Pd-mediated cyclization in ). Use DOE (Design of Experiments) to identify critical factors .

Q. How can palladium-catalyzed methods enhance functionalization of the pyrrol-2-one core?

• Catalytic Systems : Employ Pd(OAc)₂/Xantphos for Suzuki-Miyaura cross-coupling to introduce aryl/heteroaryl groups at the 5-position. Reductive cyclization (using formic acid as a CO surrogate) can generate fused heterocycles .

Methodological Notes

• Data Validation : Cross-reference NMR/HRMS with literature values for related compounds (e.g., 5-aryl-3-hydroxypyrrol-2-ones in ).
• Biological Assays : Use standardized protocols (e.g., MTT assay for cytotoxicity, IC₅₀ determination for enzyme inhibition) to ensure reproducibility .